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Compound of Interest

Compound Name: 2-Benzyl-3-hydroxypropyl acetate

Cat. No.: B1367585 Get Quote

Essential Safety and Handling Guide for 2-
Benzyl-3-hydroxypropyl Acetate
This guide provides immediate and essential safety protocols for handling 2-Benzyl-3-
hydroxypropyl acetate, a key intermediate in the synthesis of pharmaceuticals such as

Sinorphan and Retorphan.[1][2] Given the absence of a specific Safety Data Sheet (SDS) for 2-
Benzyl-3-hydroxypropyl acetate (CAS Nos. 110270-52-5 for the (S)-enantiomer and 110270-

49-0 for the (R)-enantiomer), this document extrapolates crucial safety information from the

SDS of structurally similar compounds, including Benzyl Acetate and (S)-Benzyl 2-cyclopropyl-

2-hydroxyacetate.

Hazard Identification and Classification
Based on analogous compounds, 2-Benzyl-3-hydroxypropyl acetate is anticipated to pose

the following hazards:

Acute Toxicity (Oral): May be harmful if swallowed.[3]

Skin Corrosion/Irritation: Likely to cause skin irritation.[3][4]

Serious Eye Damage/Eye Irritation: May cause serious eye irritation.[3][4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3][4]
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Aquatic Hazard (Acute and Chronic): Potentially toxic to aquatic life with long-lasting effects.

[5]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to ensure personal safety when

handling 2-Benzyl-3-hydroxypropyl acetate.

Protection Type Specification Rationale

Eye and Face Protection
Safety goggles with side-

shields or a face shield.

To protect against splashes

and vapors that can cause

serious eye irritation.[3]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

potential irritation.[3]

Skin and Body Protection
Impervious laboratory coat or

clothing.

To protect the skin from

accidental exposure.[3]

Respiratory Protection

Use in a well-ventilated area. A

suitable respirator may be

required if ventilation is

inadequate or for spill cleanup.

To avoid inhalation of vapors

or mists that may cause

respiratory tract irritation.[3]

Operational and Handling Plan
Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood.

Ensure safety showers and eyewash stations are readily accessible.[3]

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all required PPE is correctly worn. Clear the workspace

of any unnecessary items.
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Dispensing: When transferring the chemical, do so carefully to avoid splashing. Use

appropriate tools for transfer (e.g., pipette, spatula).

During Use: Avoid breathing vapors or mists.[3] Do not eat, drink, or smoke in the handling

area.[3]

After Handling: Wash hands thoroughly after handling the substance.[3] Clean the work area

and any equipment used.

Spill Management Plan
In the event of a spill, follow these procedures:

Evacuation: Evacuate non-essential personnel from the immediate area.

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

(e.g., vermiculite, sand).

Collection: Collect the absorbed material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Chemical Waste: Collect waste 2-Benzyl-3-hydroxypropyl acetate and any contaminated

materials in a clearly labeled, sealed container.

Container Disposal: Do not reuse empty containers. Dispose of them as hazardous waste.

Environmental Precautions: Avoid release into the environment.[5] Prevent the chemical from

entering drains or waterways.
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Experimental Workflow for Handling 2-Benzyl-3-
hydroxypropyl Acetate

Workflow for Safe Handling of 2-Benzyl-3-hydroxypropyl Acetate

Preparation

Handling

Cleanup & Disposal Emergency Response

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Workspace

Carefully Dispense Chemical

Perform Experimental Procedure

Decontaminate Workspace and Equipment In Case of Spill, Follow Spill Management Plan In Case of Exposure, Seek Immediate Medical Attention

Segregate and Label Waste

Dispose of Waste via Approved Channels
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Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe handling of 2-Benzyl-3-
hydroxypropyl acetate, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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